1-((3AR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one

• IUPAC Name: 1-[(3aR,6aS)-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-5-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C11H20N2O/c1-8(2)3-11(14)13-6-9-4-12-5-10(9)7-13/h8-10,12H,3-7H2,1-2H3/t9-,10+
• InChI Key: CSCVAYSWCBJUGJ-AOOOYVTPSA-N
• Canonical SMILES: CC(C)CC(=O)N1CC2CNCC2C1
• Isomeric SMILES: CC(C)CC(=O)N1C[C@H]2CNC[C@H]2C1
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol

Description

1-((3aR,6aS)-Hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one is a bicyclic pyrrolidine derivative featuring a hexahydropyrrolo[3,4-c]pyrrole core linked to a 3-methylbutanoyl group. This scaffold is notable for its conformational rigidity, which enhances binding specificity to biological targets such as G-protein-coupled receptors (GPCRs) and enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-((3AR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrrole Ring: The initial step involves the formation of the pyrrole ring through a cyclization reaction. This can be achieved using a suitable precursor such as a 1,4-diketone and an amine under acidic or basic conditions.

Hydrogenation: The resulting pyrrole compound is then subjected to hydrogenation to form the hexahydropyrrolo[3,4-c]pyrrole ring system. This step typically requires a hydrogenation catalyst such as palladium on carbon (Pd/C) and hydrogen gas.

Functional Group Modification:

Industrial Production Methods

Industrial production of 1-((3AR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and catalyst loading, is crucial to achieve high yields and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-((3AR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3), and hydrogen peroxide (H2O2) under acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4), and catalytic hydrogenation using palladium on carbon (Pd/C).

Substitution: Halogens (e.g., chlorine, bromine), nucleophiles (e.g., amines, thiols), and Lewis acids (e.g., aluminum chloride, boron trifluoride).

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, reduction may produce alcohols or amines, and substitution reactions may result in various substituted derivatives.

Scientific Research Applications

1-((3AR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis for the preparation of more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

Biology: In biological research, the compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties. It may serve as a lead compound for the development of new therapeutic agents.

Medicine: The compound’s potential therapeutic applications are explored in medicinal chemistry. It may be investigated for its effects on various biological targets and pathways, with the aim of developing new drugs.

Industry: In industrial applications, the compound may be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-((3AR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: The compound may inhibit or activate enzymes by binding to their active sites, thereby modulating their activity.

Receptor Interaction: It may interact with cellular receptors, leading to changes in signal transduction pathways and cellular responses.

DNA/RNA Interaction: The compound may bind to DNA or RNA, affecting gene expression and protein synthesis.

Comparison with Similar Compounds

The hexahydropyrrolo[3,4-c]pyrrole core serves as a versatile pharmacophore, with modifications to substituents significantly altering biological activity, selectivity, and pharmacokinetic properties. Below is a detailed comparison with key analogs:

Structural and Functional Analogues

1-[(3aR,6aR)-5-(1H-Benzotriazole-5-carbonyl)hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-3-[4-(Trifluoromethoxy)phenyl]propan-1-one

• Structural Features : Benzotriazole carbonyl group at position 5 of the pyrrolo-pyrrole core; trifluoromethoxyphenylpropane tail.
• Biological Activity : Exhibits potent inhibition of autotaxin (IC₅₀ = 0.0098589 µM), a key enzyme in lysophosphatidic acid (LPA) biosynthesis .
• Significance : The trifluoromethoxy group enhances metabolic stability and membrane permeability compared to simpler alkyl substituents.

HPCOM ({1-[4-(2-{Hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl}-1H-benzimidazol-1-yl)piperidin-1-yl]cyclooctyl}methanol)

• Structural Features: Benzimidazole-piperidine linker and cyclooctylmethanol group.
• Biological Activity: Dual NOP/μ-opioid receptor agonist with efficacy in chronic pain models. Demonstrates reduced tolerance compared to pure μ agonists .
• Significance: The cyclooctylmethanol moiety improves blood-brain barrier penetration.

((3aR,6aS)-Hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)(2-methylfuran-3-yl)methanone

• Structural Features : 2-Methylfuran-3-yl ketone substituent.
• Physicochemical Properties : Predicted logP = 1.5; moderate solubility in polar solvents .
• Applications : Explored as a fragment in kinase inhibitor design due to furan’s hydrogen-bonding capacity.

7-[(3aR,6aS)-Hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-2-(6-methyl-4-propylpyrazolo[1,5-a]pyrazin-2-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Structural Features : Pyrazolo-pyrazine and pyrido-pyrimidine heterocycles.
• Applications: Patent-protected for inflammatory diseases, with the pyrimidinone group conferring kinase selectivity .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Biological Activity/Application	Reference
1-((3aR,6aS)-Hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one	Hexahydropyrrolo[3,4-c]pyrrole	3-Methylbutanoyl	Unknown (structural analog data inferred)	-
1-[(3aR,6aR)-5-(1H-Benzotriazole-5-carbonyl)hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-3-[4-(Trifluoromethoxy)phenyl]propan-1-one	Hexahydropyrrolo[3,4-c]pyrrole	Benzotriazole carbonyl; trifluoromethoxyphenyl	Autotaxin inhibitor (IC₅₀ = 0.0098589 µM)
HPCOM	Hexahydropyrrolo[3,4-c]pyrrole	Benzimidazole-piperidine; cyclooctylmethanol	Dual NOP/μ-opioid agonist (chronic pain)
((3aR,6aS)-Hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)(2-methylfuran-3-yl)methanone	Hexahydropyrrolo[3,4-c]pyrrole	2-Methylfuran-3-yl	Kinase inhibitor fragment
Pyrrolo[3,4-c]pyrrol-1(2H)-one, hexahydro-, (3aR,6aS)-	Hexahydropyrrolo[3,4-c]pyrrol-1-one	None (parent ketone)	Predicted density: 1.131 g/cm³

Key Findings and Trends

Substituent Effects: Electron-withdrawing groups (e.g., trifluoromethoxy in ) enhance enzyme inhibitory potency. Bulky substituents (e.g., cyclooctylmethanol in ) improve CNS penetration and receptor selectivity. Heterocyclic appendages (e.g., pyrazolo-pyrazine in ) expand therapeutic applications to oncology and immunology.

Stereochemical Considerations :

• The (3aR,6aS) configuration is critical for maintaining the core’s boat-like conformation, which optimizes interactions with hydrophobic binding pockets .

Pharmacokinetic Profiles :

• Compounds with furan or benzotriazole moieties exhibit improved metabolic stability over alkylated analogs .

Biological Activity

1-((3aR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₈H₁₅N₂O
• Molar Mass : 155.22 g/mol
• CAS Number : 2126144-11-2

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including receptors and enzymes. Research indicates that it may exhibit:

• Antioxidant Activity : The compound has shown potential in reducing oxidative stress by scavenging free radicals.
• Neuroprotective Effects : Preliminary studies suggest that it may protect neuronal cells from apoptosis induced by neurotoxins.
• Anti-inflammatory Properties : It appears to modulate inflammatory pathways, potentially offering therapeutic benefits in inflammatory diseases.

Biological Activity Data

Activity Type	Observed Effects	Reference
Antioxidant	Scavenging of DPPH radicals
Neuroprotection	Reduction in neuronal cell death
Anti-inflammatory	Decrease in pro-inflammatory cytokines

Study 1: Antioxidant Properties

In a study assessing the antioxidant capacity of various compounds, 1-((3aR,6aS)-hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-3-methylbutan-1-one was evaluated using the DPPH assay. The results demonstrated a significant reduction in DPPH radical concentration, indicating strong antioxidant activity.

Study 2: Neuroprotective Effects

A neuroprotection study conducted on cultured neuronal cells exposed to glutamate toxicity showed that treatment with this compound resulted in a marked decrease in cell death. This suggests its potential role as a neuroprotective agent against excitotoxicity.

Study 3: Anti-inflammatory Mechanism

Research investigating the anti-inflammatory effects revealed that the compound significantly inhibited the production of TNF-alpha and IL-6 in LPS-stimulated macrophages. This indicates its potential utility in managing inflammatory conditions.